![molecular formula C23H21F2N3O3S B2474605 3-fluoro-N-(3-(4-(2-fluorophenyl)piperazine-1-carbonyl)phenyl)benzenesulfonamide CAS No. 690643-48-2](/img/structure/B2474605.png)
3-fluoro-N-(3-(4-(2-fluorophenyl)piperazine-1-carbonyl)phenyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound is a derivative of piperazine . Piperazine derivatives have been found to have mildly psychedelic and euphoriant effects . They have been sold as ingredients in legal recreational drugs . The specific compound you mentioned, 3-fluoro-N-(3-(4-(2-fluorophenyl)piperazine-1-carbonyl)phenyl)benzenesulfonamide, is a small molecule that is classified as experimental .
Synthesis Analysis
The synthesis of piperazine derivatives has been a topic of research in recent years . Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Molecular Structure Analysis
The molecular structure of this compound includes a phenylpyrazole skeleton, which consists of a pyrazole bound to a phenyl group . The compound has a chemical formula of C19H13F2N3O2S2 .Physical And Chemical Properties Analysis
The compound has a molecular weight of 417.452 . Other physical and chemical properties are not available from the current information.Scientific Research Applications
Carbonic Anhydrase Inhibition and Pharmacologic Potential 3-fluoro-N-(3-(4-(2-fluorophenyl)piperazine-1-carbonyl)phenyl)benzenesulfonamide derivatives have been synthesized and studied for their inhibitory activity against human carbonic anhydrase isoforms, revealing potential for various pharmacologic applications. Certain derivatives, especially those with specific substitutions on the piperazine ring, exhibit potent inhibition against multiple carbonic anhydrase isoforms, indicating a broad range of potential therapeutic uses (Congiu et al., 2015).
Anticonvulsant Action and Seizure Protection A series of benzenesulfonamide derivatives, including this compound, showed promising anticonvulsant activity. These compounds effectively protected against seizures in animal models, indicating potential for the development of new therapeutic agents for epilepsy and related disorders (Mishra et al., 2017).
Antimicrobial and Antiviral Activities Certain sulfonamide derivatives, including those related to this compound, have shown promising antimicrobial and antiviral activities. Specifically, derivatives with particular substitutions have exhibited significant activity against various microbial strains and viruses, including the Tobacco mosaic virus, positioning them as potential candidates for further pharmacological development (Krishna Reddy et al., 2013).
Cancer Research and Treatment Derivatives of this compound have been synthesized and evaluated for their antitumor activities. Some of these compounds have demonstrated significant cytotoxicity against various cancer cell lines in vitro and have shown antitumor activity in vivo, marking them as potential leads for anticancer drug development (Naito et al., 2005).
properties
IUPAC Name |
3-fluoro-N-[3-[4-(2-fluorophenyl)piperazine-1-carbonyl]phenyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21F2N3O3S/c24-18-6-4-8-20(16-18)32(30,31)26-19-7-3-5-17(15-19)23(29)28-13-11-27(12-14-28)22-10-2-1-9-21(22)25/h1-10,15-16,26H,11-14H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UAOWRPRDGVGFJW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2F)C(=O)C3=CC(=CC=C3)NS(=O)(=O)C4=CC=CC(=C4)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21F2N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
457.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.